Cas no 1342099-43-7 (Benzenamine, 2,6-dichloro-N,3-dimethyl-)

• Product Name: Benzenamine, 2,6-dichloro-N,3-dimethyl-
• CAS No: 1342099-43-7
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 5844287
• PubChem ID: 63090549
• Update Time: 2025-06-27

Benzenamine, 2,6-dichloro-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dichloro-N,3-dimethyl-
• EN300-6771158
• 1342099-43-7
• AKOS012390913
• 2,6-dichloro-N,3-dimethylaniline

• Inchi： 1S/C8H9Cl2N/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4,11H,1-2H3
• InChI Key： AHFGXAMVWLQVRD-UHFFFAOYSA-N
• SMILES： C1(NC)=C(Cl)C=CC(C)=C1Cl

Computed Properties

• Exact Mass: 189.0112047g/mol
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 271.1±35.0 °C(Predicted)
• pka: 1.65±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenamine, 2,6-dichloro-N,3-dimethyl-

Benzenamine, 2,6-dichloro-N,3-dimethyl- (CAS No. 1342099-43-7): A Comprehensive Overview

Benzenamine, 2,6-dichloro-N,3-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 1342099-43-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic amine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple substituents, including chlorine atoms at the 2 and 6 positions and methyl groups at the N and 3 positions, imparts distinct chemical properties that are leveraged in medicinal chemistry.

The molecular structure of Benzenamine, 2,6-dichloro-N,3-dimethyl- consists of a benzene ring substituted with two chlorine atoms at the ortho positions and two methyl groups attached to the nitrogen atom of an amine group. This specific arrangement contributes to its reactivity and utility in synthetic pathways. The electron-withdrawing nature of the chlorine atoms enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic substitution reactions. Simultaneously, the electron-donating methyl groups at the nitrogen position increase the basicity of the amine, facilitating its participation in various organic transformations.

In recent years, Benzenamine, 2,6-dichloro-N,3-dimethyl- has garnered attention for its role in developing novel therapeutic agents. Researchers have explored its potential as a precursor in the synthesis of bioactive compounds targeting various diseases. One notable area of interest is its application in creating kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The structural features of this compound allow for selective binding to specific enzymatic targets, thereby modulating cellular signaling pathways.

Recent studies have highlighted the compound's efficacy in designing small-molecule inhibitors for tyrosine kinases. These kinases play a pivotal role in cell proliferation and differentiation, making them attractive targets for anticancer therapies. The chlorinated aromatic ring and the dimethylamine substituent provide a scaffold that can be modified to enhance binding affinity and selectivity. For instance, modifications at the 3-position can introduce additional functional groups that improve solubility and metabolic stability, critical factors for drug development.

The pharmaceutical industry has also explored Benzenamine, 2,6-dichloro-N,3-dimethyl- as a building block for antiviral and antibacterial agents. Its ability to undergo diverse chemical reactions allows for the creation of derivatives with enhanced pharmacological properties. In particular, researchers have investigated its potential in synthesizing compounds that disrupt viral replication mechanisms. The chlorine atoms at the 2 and 6 positions facilitate further functionalization, enabling the introduction of groups that interact with viral proteases or polymerases.

Moreover, Benzenamine, 2,6-dichloro-N,3-dimethyl- has been utilized in developing novel agrochemicals. Its structural motifs are found in several herbicides and fungicides that exhibit high efficacy against crop pathogens. The presence of electron-withdrawing groups enhances the bioactivity of these compounds by improving their interaction with biological targets. This has led to significant advancements in sustainable agriculture by providing farmers with potent tools to protect their crops.

The synthesis of Benzenamine, 2,6-dichloro-N,3-dimethyl- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination of an appropriate benzene derivative followed by methylation and amination steps. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to optimize yield and purity. These synthetic methodologies are critical for ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, Benzenamine, 2,6-dichloro-N,3-dimethyl- (CAS No. 1342099-43-7) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate in synthetic chemistry, enabling the development of innovative therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical biology.